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Basic Chemical Data for 2-Bromo-1-octene

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: S763700

The table below summarizes the identified chemical and physical properties of 2-Bromo-1-octene.

Property Value

CAS Number 13249-60-0 [1] [2]

Molecular Formula CgH15Br [1] [3] [2]

Average Molecular Weight 191.11 g/mol [1] [2]

Density 1.133 g/cm?3 [1]

Boiling Point 183.9°C at 760 mmHg [1]

Synonyms 2-Bromooct-1-ene, 1-Octene, 2-bromo- [1] [3] [2]

A Practical Path to NMR Data

Since direct NMR data was not found, here are reliable methods to obtain it.

e Consult Specialized Databases: Access institutional subscriptions to major spectral databases such
as SciFinder, Reaxys, or SDBS (Spectral Database for Organic Compounds). These often contain
full NMR spectral assignments.
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e Leverage Prediction Software: Use NMR prediction tools. Many are integrated into the databases
above, or you can use standalone software like MNova NMR or ACD/Labs to generate predicted
spectra for 2-Bromo-1-octene based on its structure.

¢ Review Related Literature: The search results indicate that alkenyl bromides are used in synthetic
chemistry for their unique properties, such as protecting alkenes from acid-catalyzed reactions [4].
Examining similar synthetic studies may provide clues or comparative data.

Workflow for Compound Characterization

The following diagram outlines a general experimental workflow for characterizing an organic compound

like 2-Bromeo-1-octene, from acquisition to data analysis.
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General workflow for NMR characterization.

Methodology for Complex NMR

For complex molecules involving multiple nuclei (like the 5-Bromo-1,2,3-trifluorobenzene example in one

search result), advanced decoupling techniques are crucial [5]. This methodology can be adapted for

challenging assignments.
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e Experimental Goal: To obtain a clean, decoupled 3C NMR spectrum of a compound containing
multiple active nuclei (e.g., *H, °F).
¢ Key Technique: Simultaneous Multi-nuclear Decoupling.

o Procedure: Acquire the 13C spectrum while applying broadband decoupling pulses to both the
1H and *°F channels simultaneously. This collapses the complex coupling patterns caused by
these nuclei into singlets, dramatically simplifying the spectrum and making assignment
straightforward [5].

¢ Required Equipment: A modern NMR spectrometer capable of multi-nucleus observation and
decoupling without the need for manual probe retuning.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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